![molecular formula C15H12N2 B5554313 2-[(2-methylbenzylidene)amino]benzonitrile](/img/structure/B5554313.png)
2-[(2-methylbenzylidene)amino]benzonitrile
Overview
Description
2-[(2-methylbenzylidene)amino]benzonitrile, also known as MBAN, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. MBAN is a yellow crystalline powder that is soluble in organic solvents such as ethanol and chloroform.
Scientific Research Applications
1. Synthesis and Chemistry
2-[(2-methylbenzylidene)amino]benzonitrile and its derivatives are utilized in various synthesis processes. For instance, Dong et al. (2015) described the synthesis of 2-(alkylamino)benzonitriles through a rhodium-catalyzed cyanation on the aryl C-H bond (Dong et al., 2015). Additionally, the synthesis of 4-((4-chloropyrimidin-2-yl)amino)benzonitrile, an intermediate in diarylpyrimidine HIV-1 reverse transcriptase inhibitors, has been reported by Ju Xiu-lia (2015), illustrating its role in pharmaceutical research (Ju Xiu-lia, 2015).
2. Fluorescent Probes and Imaging
Benzonitrile derivatives, including 2-[(2-methylbenzylidene)amino]benzonitrile, are used in the development of fluorescent probes. Zheng Li et al. (2021) demonstrated the use of a benzothiazole-based fluorescent chemosensor for detecting Al3+/Zn2+ in an aqueous medium, with potential applications in biological imaging (Zheng Li et al., 2021).
3. Biochemical and Pharmaceutical Research
These compounds are also explored in biochemical and pharmaceutical research. For example, Zaklina Smelcerovic et al. (2015) investigated the xanthine oxidase inhibitory properties and anti-inflammatory activity of 2-amino-5-alkylidene-thiazol-4-ones, including derivatives of 2-[(2-methylbenzylidene)amino]benzonitrile (Zaklina Smelcerovic et al., 2015).
4. Material Science and Nanotechnology
In the field of material science and nanotechnology, compounds like 2-[(2-methylbenzylidene)amino]benzonitrile are used in the fabrication of novel materials. A. Kundu et al. (2016) explored the aggregation-induced emission of excited-state intramolecular proton transfer compounds, showing the application of these compounds in the development of light-emitting nanoparticles (A. Kundu et al., 2016).
properties
IUPAC Name |
2-[(2-methylphenyl)methylideneamino]benzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2/c1-12-6-2-3-8-14(12)11-17-15-9-5-4-7-13(15)10-16/h2-9,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFTBMLSPTWHKBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C=NC2=CC=CC=C2C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(E)-(2-methylphenyl)methylidene]amino}benzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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